Cas no 367-34-0 (2,4,5-Trifluoroaniline)

• Product Name: 2,4,5-Trifluoroaniline
• CAS No: 367-34-0
• MF: C₆H₄F₃N
• MW: 147.097871780396
• MDL: MFCD00007649
• CID: 37091
• PubChem ID: 87577386
• Update Time: 2025-06-13

2,4,5-Trifluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trifluoroaniline
• 2,4,5-tifluoroaniline
• 2,4,5-Trifluor-anilin
• 2,4,5-Trifluoroanili
• 2,4,5-trifluoro-aniline
• 2,4,5-trifluoroaniune
• 2,4,5-trifluorobenzenamine
• 2,4,5-trifluorophenylaMine
• 2,4,5-trifluroaniline
• Aniline,2,4,5-trifluoro- (6CI,7CI,8CI)
• NSC 10289
• Benzenamine, 2,4,5-trifluoro-
• QMYVWJVVVMIBMM-UHFFFAOYSA-N
• 2,4,5-Trifluoro Aniline
• NSC10289
• PubChem2469
• 2,4,5-triflouroaniline
• 2,4,5-trifloro aniline
• KSC497K9P
• 2,4,5-Trifluoro-phenylamine
• PARAGOS 390215
• QMYVWJVVVMIBMM-UHFFFAOYSA-
• STR06087
• TD1278
• STL195
• NSC-10289
• AM20060187
• NS00041713
• SCHEMBL11695
• A19847
• A928468
• DTXSID50190147
• AI3-52252
• W-106590
• MFCD00007649
• Aniline, 2,4,5-trifluoro-
• FT-0609801
• Z1021287670
• AC-3745
• CS-W005036
• 367-34-0
• EN300-65646
• T1645
• 84X2Y688WR
• EINECS 206-692-2
• 2,4,5-Trifluoroaniline, 99%
• AKOS006221646
• Benzenamine, 2,4,5-trifluoro-;2,4,5-trifluorobenzenamine
• InChI=1/C6H4F3N/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2
• UNII-84X2Y688WR
• 2,4,5-Trifluoroaniline,99%
• DB-023942
• STL195581
• DTXCID60112638
• 206-692-2
• FT64358

• MDL： MFCD00007649
• Inchi： 1S/C6H4F3N/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2
• InChI Key： QMYVWJVVVMIBMM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1N)F)F
• BRN： 2085734

Computed Properties

• Exact Mass: 147.03000
• Monoisotopic Mass: 147.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not available
• Density: 1.3510 (estimate)
• Melting Point: 59.0 to 63.0 deg-C
• Boiling Point: 100.5°C (rough estimate)
• Flash Point: 70 °C
• Refractive Index: 1.573
• PSA: 26.02000
• LogP: 2.26730
• Solubility: Not available

2,4,5-Trifluoroaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2941
• WGK Germany：3
• Hazard Category Code： R21/22;R38;R41
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22; R38; R41
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,4,5-Trifluoroaniline

Recent Advances in the Application of 2,4,5-Trifluoroaniline (CAS: 367-34-0) in Chemical and Pharmaceutical Research

2,4,5-Trifluoroaniline (CAS: 367-34-0) is a fluorinated aniline derivative that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical development. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and advanced materials. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements in the use of 2,4,5-Trifluoroaniline is its incorporation into the synthesis of kinase inhibitors. Kinases are key targets in cancer therapy, and the introduction of fluorine atoms into aniline derivatives has been shown to enhance the binding affinity and metabolic stability of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,4,5-Trifluoroaniline exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a well-known oncogenic target. The study reported a significant reduction in tumor growth in preclinical models, underscoring the potential of this compound in oncology research.

In addition to its applications in drug discovery, 2,4,5-Trifluoroaniline has also been explored in the development of agrochemicals. Fluorinated anilines are known to improve the pesticidal activity and environmental stability of agrochemical compounds. A recent report in the journal Pesticide Biochemistry and Physiology highlighted the use of 2,4,5-Trifluoroaniline in the synthesis of next-generation herbicides with enhanced selectivity and reduced toxicity to non-target organisms. This research aligns with the growing demand for sustainable agricultural practices and safer chemical alternatives.

The synthetic methodologies for 2,4,5-Trifluoroaniline have also seen significant improvements. Traditional routes often involve hazardous reagents and generate substantial waste. However, a 2022 study in Green Chemistry introduced a novel catalytic process that utilizes renewable feedstocks and minimizes environmental impact. This advancement not only enhances the scalability of 2,4,5-Trifluoroaniline production but also aligns with the principles of green chemistry, making it a more sustainable option for industrial applications.

Despite these promising developments, challenges remain in the large-scale production and application of 2,4,5-Trifluoroaniline. Issues such as regioselectivity in fluorination reactions and the need for cost-effective purification methods are areas of ongoing research. Collaborative efforts between academia and industry are expected to address these challenges and further expand the utility of this compound in various sectors.

In conclusion, 2,4,5-Trifluoroaniline (CAS: 367-34-0) continues to be a valuable building block in chemical and pharmaceutical research. Its unique properties and versatility make it a key player in the development of innovative therapeutics and agrochemicals. Future research is likely to focus on optimizing synthetic routes, exploring new applications, and improving the sustainability of its production processes.